![molecular formula C13H18N4O2 B2589099 N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide CAS No. 903078-58-0](/img/structure/B2589099.png)
N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of piperazine derivatives, which includes “N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide”, has been a subject of research. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Scientific Research Applications
Antitumor Activity
N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide: has been studied for its potential antitumor properties. Compounds with piperazine moieties have shown activity against various cancer cell lines. For instance, amidrazones incorporating N-piperazines have been synthesized and evaluated for their antitumor activity, with some showing promising results against MCF-7 (breast cancer) and K562 (leukemia) cells .
Mechanism of Action
Target of Action
The primary targets of N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide are Candidapepsin-2 in yeast and Cathepsin L2 in humans . These enzymes play crucial roles in protein degradation and turnover, and their inhibition can lead to significant changes in cellular processes .
Mode of Action
N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide interacts with its targets by binding to the active sites of these enzymes, thereby inhibiting their activity . This interaction leads to a decrease in protein degradation, which can affect various cellular processes .
Biochemical Pathways
The inhibition of Candidapepsin-2 and Cathepsin L2 by N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide affects the proteolytic pathways in the cell . This can lead to an accumulation of proteins and a disruption of normal cellular functions .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Result of Action
The molecular and cellular effects of N1-(4-methylpiperazin-1-yl)-N2-phenyloxalamide’s action primarily involve the disruption of protein degradation processes . This can lead to changes in cellular functions and potentially contribute to the therapeutic effects of the compound .
properties
IUPAC Name |
N'-(4-methylpiperazin-1-yl)-N-phenyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O2/c1-16-7-9-17(10-8-16)15-13(19)12(18)14-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,14,18)(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXSBDGNSMVEABW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)NC(=O)C(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.